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Compound of Interest

Compound Name: Crisaborole-d4

Cat. No.: B15575962

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Crisaborole-d4, a

deuterated analog of the non-steroidal anti-inflammatory drug Crisaborole. This document

details the precise location of deuterium labeling, presents key quantitative data, and outlines a

potential synthetic pathway. Crisaborole-d4 is primarily utilized as an internal standard in

analytical and pharmacokinetic studies, where its distinct mass allows for accurate

quantification of the parent drug in biological matrices.[1][2]

Deuterium Labeling Position
The deuterium atoms in Crisaborole-d4 are strategically positioned on the benzonitrile ring.

The chemical name for Crisaborole-d4 is 4-((1-hydroxy-1,3-dihydrobenzo[c][3][4]oxaborol-5-

yl)oxy)benzonitrile-2,3,5,6-d4.[1][4][5] This nomenclature explicitly indicates that the four

deuterium atoms replace the hydrogen atoms at the 2, 3, 5, and 6 positions of the benzonitrile

moiety.

The molecular formula of Crisaborole-d4 is C14H6D4BNO3, and its molecular weight is

approximately 255.07 g/mol .[3][4][6][7][8]
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Below is a diagram illustrating the chemical structure of Crisaborole with the deuterium labeling

positions highlighted in Crisaborole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. veeprho.com [veeprho.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15575962/docs?utm_src=pdf-body#crisaborole-d4-a-technical-guide-to-deuterium-labeling
https://www.benchchem.com/product/b15575962/docs?utm_src=pdf-body-img#crisaborole-d4-a-technical-guide-to-deuterium-labeling
https://www.benchchem.com/product/b15575962?utm_src=pdf-custom-synthesis#bc-rfq
https://veeprho.com/impurities/crisaborole-d4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. medchemexpress.com [medchemexpress.com]

3. file.medchemexpress.eu [file.medchemexpress.eu]

4. Crisaborole-d4 | CymitQuimica [cymitquimica.com]

5. theclinivex.com [theclinivex.com]

6. sussex-research.com [sussex-research.com]

7. crisaborole-d4 | CAS | LGC Standards [lgcstandards.com]

8. bdg.co.nz [bdg.co.nz]

To cite this document: BenchChem. [Crisaborole-d4: A Technical Guide to Deuterium
Labeling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575962/docs#crisaborole-d4-a-technical-guide-to-
deuterium-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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